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Drofenine hydrochloride handling precautions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Drofenine hydrochloride

CAS No.: 3146-19-8

Cat. No.: S11145784

Hazard Identification & Safe Handling

Here is a summary of the key hazards and required personal protective equipment (PPE) for working with

drofenine hydrochloride.

Hazard Aspect Classification & Precautions

Signal Word Warning [1]

Hazard Acute Toxicity (Category 4, Oral & Inhalation); Hazardous to the aquatic
Classification environment (Chronic Category 2) [1]

| Hazard Statements | H302: Harmful if swallowed. H332: Harmful if inhaled. H411: Toxic to aquatic life
with long-lasting effects [1] | | Personal Protective Equipment (PPE) | « Respiratory: Use in well-
ventilated area; if exposure limits exceeded, use a full-face respirator [1]. « Hands/Skin: Wear chemical-
impermeable gloves (inspected before use) and fire/flame-resistant, impervious clothing [1]. * Eyes/Face:

Wear tightly fitting safety goggles with side-shields [1]. |

Exposure Controls & First Aid
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Ensure the following first aid measures and exposure controls are clearly communicated and materials are

readily accessible in the laboratory.

Scenario First Aid Measures & Controls

Inhalation Move victim to fresh air. If breathing is difficult, give oxygen. If not breathing, provide
artificial respiration (do not use mouth-to-mouth) and seek immediate medical help [1].

Skin Contact Immediately remove contaminated clothing and wash skin with soap and plenty of
water. Consult a doctor [1].

Eye Contact Rinse cautiously with pure water for at least 15 minutes. Consult a doctor [1].

Ingestion Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an
unconscious person. Call a doctor or Poison Control Center immediately [1].

General Ensure adequate ventilation and handle in accordance with good industrial hygiene
Controls and safety practice [1].

Experimental & Disposal Considerations

For your experimental planning, please also note the following critical information.

Category Details

Physical Form  Solid (White to Off-White) [1]

Solubility (for  Slightly soluble in Acetonitrile, Chloroform, DMSO, and Methanol [1]. Sonication is
prep) recommended to prepare solutions in DMSO [2].

Storage Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep apart
from foodstuff containers or incompatible materials [1].

| Spill Response | * Personal: Avoid dust formation, avoid breathing vapors, use PPE, evacuate personnel. ¢
Environmental: Prevent entry into drains. Avoid release to the environment [1]. « Containment: Collect

spillage using spark-proof tools and place in closed containers for disposal [1]. | | Dispesal | Dispose of
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contents and container at a licensed chemical destruction plant or by controlled incineration. Do not

contaminate water, food, or feed. Triply-rinsed containers can be recycled [1]. |

Pharmacological Context for Experimental Design

Recent studies have identified specific molecular targets for drofenine, which can inform your experimental

protocols.

e TRPV3 Agonist: Drofenine has been identified as an agonist of the Transient Receptor Potential
Vanilloid 3 (TRPV3) channel. It exhibits similar potency to 2-APB but with improved selectivity for
human TRPV3 over other TRP channels (TRPA1, V1, V2, V4, or M8). This makes it a valuable
chemical probe for studying TRPV3's role in cutaneous physiology, inflammation, and pain [3].

e Kv2.1 Channel Inhibitor: A 2020 study found that drofenine ameliorates peripheral neuropathy in
diabetic mice by inhibiting the Kv2.1 potassium channel [4].

e BChE Inhibitor: Drofenine hydrochloride is also an effective competitive inhibitor of
Butyrylcholinesterase (BChE) with a Ki value of 3 uM [2].

The following diagram outlines the key safety decision points and pharmacological targets to consider when

planning experiments with drofenine hydrochloride.
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Drofenine HCL: Safety & Experimental Workflow

Start: Plan Experiment
with Drofenine HCL

Safety & Hangling Protocol

Ildentify Hazards:
- Harmful if swallowed/inhaled
- Toxic to aquatic life

|
|
|
|
|
|
|
|
|
|
|
|
|
|
|
|
|
|
Don Appropriate PPE: |
- Impermeable gloves i
- Safety goggles !
- Lab coat !
|

|

|

|

|

|

|

|

|

|

|

|

|

|

|

|

Implement Exposure Controls:
- Use fume hood
- Avoid dust formation
- Have spill kit ready

Pharmacological Tg

Select Primary Target
for Experiment

TRPV3 lon Channel BChE Enzyme Kv2.1 Channel
(Agonist) (Competitive Inhibitor, Ki=3uM) (Inhibitor)

Experiment Complete

Waste Disposal:

- Licensed facility
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Frequently Asked Questions (FAQS)

Q1: What is the most critical safety precaution when handling drofenine hydrochloride? Avoid
generating and inhaling dust or aerosols. Always use the compound in a well-ventilated area or a fume hood,

and wear appropriate respiratory protection if ventilation is insufficient [1].

Q2: Can I dispose of drofenine hydrochloride down the sink? No. Drofenine is toxic to aquatic life with
long-lasting effects. You must collect waste and contaminated materials for disposal at a licensed chemical

destruction plant or by controlled incineration [1].

Q3: What should I do if I get a powder in my eyes during weighing? Immediately rinse your eyes with

pure water for at least 15 minutes. It is crucial to consult a doctor afterward for professional assessment [1].

Q4: Why is drofenine a useful tool for studying the TRPV3 channel? Unlike other known agonists like 2-
APB, drofenine activates TRPV3 with greater selectivity, showing little to no activation of related channels

like TRPA1, V1, V2, V4, or M8. This makes experimental results easier to interpret [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Drofenine hydrochloride handling precautions]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b11145784#drofenine-

hydrochloride-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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